Cas no 898784-13-9 (2-(3-Bromophenyl)-4'-cyanoacetophenone)

• Product Name: 2-(3-Bromophenyl)-4'-cyanoacetophenone
• CAS No: 898784-13-9
• MF: C₁₅H₁₀BrNO
• MW: 300.15000295639
• MDL: MFCD02260725
• CID: 870977
• PubChem ID: 24723911
• Update Time: 2025-06-29

2-(3-Bromophenyl)-4'-cyanoacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-(3-BROMOPHENYL)-4'-CYANOACETOPHENONE
• 4-[2-(3-bromophenyl)acetyl]benzonitrile
• 2-(2,4-DICHLOROPHENYL)THIOACETAMIDE
• MFCD02260725
• 4-[(3-Bromophenyl)acetyl]benzonitrile
• 898784-13-9
• AKOS016019467
• DTXSID70642310
• 2-(3-Bromophenyl)-4'-cyanoacetophenone

• MDL： MFCD02260725
• Inchi： 1S/C15H10BrNO/c16-14-3-1-2-12(8-14)9-15(18)13-6-4-11(10-17)5-7-13/h1-8H,9H2
• InChI Key： QVVXLXHELFIZSV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 298.99500
• Monoisotopic Mass: 298.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.74618

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-(3-Bromophenyl)-4'-cyanoacetophenone

2-(3-Bromophenyl)-4'-cyanoacetophenone: A Comprehensive Overview

CAS No 898784-13-9, commonly referred to as 2-(3-Bromophenyl)-4'-cyanoacetophenone, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a brominated phenyl group with a cyano-substituted acetophenone moiety. The combination of these functional groups imparts distinctive electronic and structural properties, making it a valuable component in advanced chemical synthesis and material engineering.

The synthesis of 2-(3-Bromophenyl)-4'-cyanoacetophenone typically involves multi-step organic reactions, often leveraging modern catalytic techniques to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with exceptional stereochemical control, further enhancing its utility in chiral chemistry applications. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing reaction times while maintaining product quality.

In terms of physical properties, 2-(3-Bromophenyl)-4'-cyanoacetophenone exhibits a high melting point due to its aromatic framework and strong intermolecular interactions. Its solubility in common organic solvents makes it suitable for various solution-based reactions, including those involving transition metal catalysts. The compound's UV-Vis absorption spectrum has been extensively studied, revealing strong absorbance in the visible region, which suggests potential applications in optoelectronic materials.

Recent studies have highlighted the role of 2-(3-Bromophenyl)-4'-cyanoacetophenone as a precursor in the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to act as a ligand in these systems has led to the development of materials with enhanced porosity and catalytic activity. Additionally, this compound has been employed in the construction of fluorescent sensors for detecting metal ions and anions, demonstrating its versatility in analytical chemistry.

The electronic properties of 2-(3-Bromophenyl)-4'-cyanoacetophenone have been thoroughly investigated using computational methods such as density functional theory (DFT). These studies reveal that the compound exhibits significant electron-withdrawing effects due to the cyano group, which can be exploited in designing semiconducting materials for electronic devices. Furthermore, its bromine substituent introduces additional functionality, enabling selective substitution reactions under controlled conditions.

In the field of medicinal chemistry, 2-(3-Bromophenyl)-4'-cyanoacetophenone has shown promise as a lead compound for drug discovery. Its structural features allow for the generation of bioactive derivatives through strategic substitution patterns. Recent research has focused on its potential as an anti-inflammatory agent, with studies indicating that certain derivatives exhibit potent inhibitory activity against key inflammatory pathways.

The environmental impact of synthesizing and using 2-(3-Bromophenyl)-4'-cyanoacetophenone has also come under scrutiny. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are increasingly being incorporated into its production processes, aligning with global efforts to promote eco-friendly chemical practices.

In conclusion, CAS No 898784-13-9, or 2-(3-Bromophenyl)-4'-cyanoacetophenone, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and material science, positions it as a key player in both academic research and industrial applications. As ongoing research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.